Cas no 5722-13-4 (3-(thiophen-2-yl)propanenitrile)

• Product Name: 3-(thiophen-2-yl)propanenitrile
• CAS No: 5722-13-4
• MF: C₇H₇NS
• MW: 137.202180147171
• MDL: MFCD12974455
• CID: 2855220
• PubChem ID: 566425
• Update Time: 2025-04-21

3-(thiophen-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)propanenitrile
• 3-(2-Thienyl)propanenitrile
• 2-thiophenepropionitrile
• SCHEMBL993814
• NS-01071
• 2-Thiophenepropanenitrile
• CS-0266446
• 3-(2-Thienyl)propanenitrile #
• AKOS010643874
• EN300-1252860
• DTXSID801312298
• 5722-13-4
• MFCD12974455
• 3-thiophen-2-ylpropanenitrile

• MDL： MFCD12974455
• Inchi： 1S/C7H7NS/c8-5-1-3-7-4-2-6-9-7/h2,4,6H,1,3H2
• InChI Key： JFHPLEDDWFMRMW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCC#N

Computed Properties

• Exact Mass: 137.02992040g/mol
• Monoisotopic Mass: 137.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 270.0±15.0 °C at 760 mmHg
• Flash Point: 35.7±6.5 °C

3-(thiophen-2-yl)propanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds